Cas no 2770534-54-6 (benzyl N-(2-cyclobutyl-2-hydroxyethyl)-N-methylcarbamate)

• Product Name: benzyl N-(2-cyclobutyl-2-hydroxyethyl)-N-methylcarbamate
• CAS No: 2770534-54-6
• MF: C₁₅H₂₁NO₃
• MW: 263.332144498825
• CID: 6541879
• PubChem ID: 165993017
• Update Time: 2025-07-17

benzyl N-(2-cyclobutyl-2-hydroxyethyl)-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-37398265
• 2770534-54-6
• benzyl N-(2-cyclobutyl-2-hydroxyethyl)-N-methylcarbamate

• Inchi： 1S/C15H21NO3/c1-16(10-14(17)13-8-5-9-13)15(18)19-11-12-6-3-2-4-7-12/h2-4,6-7,13-14,17H,5,8-11H2,1H3
• InChI Key： MASAENOBDAXIQX-UHFFFAOYSA-N
• SMILES： OC(CN(C(=O)OCC1C=CC=CC=1)C)C1CCC1

Computed Properties

• Exact Mass: 263.15214353g/mol
• Monoisotopic Mass: 263.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 49.8Ų

Additional information on benzyl N-(2-cyclobutyl-2-hydroxyethyl)-N-methylcarbamate

Research Briefing on Benzyl N-(2-cyclobutyl-2-hydroxyethyl)-N-methylcarbamate (CAS: 2770534-54-6)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of benzyl N-(2-cyclobutyl-2-hydroxyethyl)-N-methylcarbamate (CAS: 2770534-54-6) as a promising compound for therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest studies and developments related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The compound, benzyl N-(2-cyclobutyl-2-hydroxyethyl)-N-methylcarbamate, has garnered attention due to its unique structural features, which include a cyclobutyl ring and a hydroxyethyl group. These structural elements contribute to its potential as a modulator of various biological targets. Recent studies have explored its role in inhibiting specific enzymes or receptors, making it a candidate for drug development in areas such as neurology and oncology.

One of the key findings from recent research is the compound's ability to interact with gamma-aminobutyric acid (GABA) receptors, which are critical in the regulation of neuronal excitability. Preliminary in vitro studies have demonstrated that benzyl N-(2-cyclobutyl-2-hydroxyethyl)-N-methylcarbamate exhibits moderate affinity for GABA_A receptors, suggesting its potential as a novel anxiolytic or sedative agent. Further investigations are underway to elucidate its precise mechanism of action and optimize its pharmacological profile.

In addition to its neurological applications, the compound has also shown promise in cancer research. Recent in vivo studies have indicated that it may inhibit the proliferation of certain cancer cell lines by interfering with key signaling pathways. For instance, it has been observed to downregulate the expression of proteins involved in the PI3K/AKT/mTOR pathway, which is often dysregulated in various cancers. These findings open new avenues for the development of targeted therapies.

The synthesis of benzyl N-(2-cyclobutyl-2-hydroxyethyl)-N-methylcarbamate has also been a focus of recent research. Innovative synthetic routes have been developed to improve yield and purity, with particular emphasis on green chemistry principles. For example, a recent study reported a catalytic asymmetric synthesis method that reduces the need for hazardous reagents and minimizes waste generation. These advancements are critical for scaling up production and ensuring the compound's availability for further preclinical and clinical studies.

Despite these promising developments, challenges remain in the translation of benzyl N-(2-cyclobutyl-2-hydroxyethyl)-N-methylcarbamate into clinical applications. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous pharmacokinetic and toxicological studies. Collaborative efforts between academia and industry are essential to overcome these hurdles and accelerate the compound's progression through the drug development pipeline.

In conclusion, benzyl N-(2-cyclobutyl-2-hydroxyethyl)-N-methylcarbamate (CAS: 2770534-54-6) represents a compelling area of research in chemical biology and medicinal chemistry. Its diverse biological activities and potential therapeutic applications underscore the importance of continued investigation. Future studies should focus on optimizing its pharmacological properties, elucidating its mechanisms of action, and exploring its clinical potential in greater detail.